Cas no 2098061-30-2 (1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine)
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- F1907-2202
- 1-[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
- 2098061-30-2
- 1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
- AKOS026707577
- 1,2,4-Oxadiazole-5-methanamine, 3-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-
-
- Inchi: 1S/C9H13N5O/c1-3-14-6-7(4-11-14)9-12-8(5-10-2)15-13-9/h4,6,10H,3,5H2,1-2H3
- InChI Key: ZLGWHNFHOWGQKV-UHFFFAOYSA-N
- SMILES: O1C(CNC)=NC(C2C=NN(C=2)CC)=N1
Computed Properties
- Exact Mass: 207.11201006g/mol
- Monoisotopic Mass: 207.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 68.8Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 365.6±52.0 °C(Predicted)
- pka: 6.65±0.10(Predicted)
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E123296-100mg |
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E123296-500mg |
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 500mg |
$ 635.00 | 2022-06-05 | ||
| TRC | E123296-1g |
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 1g |
$ 955.00 | 2022-06-05 | ||
| Life Chemicals | F1907-2202-0.25g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 0.25g |
$607.0 | 2023-09-07 | |
| Life Chemicals | F1907-2202-0.5g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 0.5g |
$639.0 | 2023-09-07 | |
| Life Chemicals | F1907-2202-1g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 1g |
$673.0 | 2023-09-07 | |
| Life Chemicals | F1907-2202-2.5g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 2.5g |
$1346.0 | 2023-09-07 | |
| Life Chemicals | F1907-2202-5g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 5g |
$2019.0 | 2023-09-07 | |
| Life Chemicals | F1907-2202-10g |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine |
2098061-30-2 | 95%+ | 10g |
$2827.0 | 2023-09-07 |
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine: A Comprehensive Overview
The compound 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine, identified by the CAS number 2098061-30-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile properties and wide-ranging uses in drug design and material science. The structure of this molecule incorporates a pyrazole ring fused with an oxadiazole ring system, further substituted with an ethyl group and a methylamino group. These structural features contribute to its unique chemical reactivity and biological activity.
Recent studies have highlighted the importance of heterocyclic compounds like 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine in the development of novel therapeutic agents. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Similarly, the oxadiazole ring system adds further complexity to the molecule by introducing additional nitrogen atoms and enhancing its electronic properties. The combination of these rings with the ethyl and methylamino substituents creates a molecule with unique electronic and steric properties that can be exploited in various chemical reactions.
The synthesis of 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine involves a series of carefully designed organic reactions. The starting materials typically include simple alcohols or amines that undergo condensation reactions to form the pyrazole ring. Subsequent steps involve cyclization reactions to form the oxadiazole ring system and further functionalization to introduce the ethyl and methylamino groups. These reactions are optimized to ensure high yields and purity of the final product. The synthesis process is highly sensitive to reaction conditions, such as temperature and pH, which must be carefully controlled to achieve the desired product.
The biological activity of 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-Yl)-N-Methylmethanamine has been extensively studied in recent years. Researchers have found that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases. Additionally, studies have shown that this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the potential of this compound in the field of medicinal chemistry.
In terms of applications, 2098061–30–2 has shown promise in various fields beyond pharmaceuticals. For instance, its ability to act as a catalyst in certain organic reactions has been explored in green chemistry research. Furthermore, its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. The versatility of this compound is further enhanced by its ability to undergo various post-synthetic modifications, allowing for tailor-made applications across different industries.
The study of 1-(3-(1-Ethyl–Pyrazol–Yl)–Oxadiazol–Yl)–Methanamine continues to be an active area of research due to its multifaceted properties and potential applications. Scientists are currently exploring its use as a building block for more complex molecules with enhanced functionality. Additionally, efforts are being made to improve the efficiency of its synthesis process while reducing environmental impact. As research progresses, it is anticipated that this compound will find even more diverse applications across various scientific disciplines.
2098061-30-2 (1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)